2-Undecanone

• CAS No.: 112-12-9
• Product Name: 2-Undecanone
• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: undecan-2-one
• Standard InChI: InChI=1S/C11H22O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-10H2,1-2H3
• Standard InChIKey: KYWIYKKSMDLRDC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(=O)C
• Canonical SMILES: CCCCCCCCCC(=O)C
• Boiling Point: 231.5 °C
• Colorform: Oily liquid; Colorless liquid
• Density: 0.8260 to 0.8263 at 20 °C/4 °C; 0.822 -0.826
• Flash Point: 192 °F (89 °C) (Closed cup)
• Melting Point: 15.0 °C; Fp 15 °; 15 °C; 15°C
• Physical Description: Liquid; colourless to pale yellow liquid with a citrus, fatty, rue-like odou
• Description: , also known as 2-hendecanone or undecan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is a creamy, fatty, and floral tasting compound that can be found in a number of food items such as cloves, herbs and spices, pepper (spice), and fruits. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.; Undecan-2-one is a dialkyl ketone with methyl and nonyl as the two alkyl groups. It has a role as a rodenticide and a plant metabolite. It is a dialkyl ketone and a methyl ketone.
• Shelf Life: Stable at room temperature. Slight discoloration was observed over an extended period of time.; One year of storage at room temperature did not produce any significant change regarding purity, color, specific gravity, and refractive index.
• Solubility: Insoluble in water. Soluble in ethanol, ether, acetone, benzene, carbon tetrachloride, chloroform.; In water, 20 mg/L at 25 °C (est); soluble in alcohol and oil; insoluble in water; 1 ml in 1 ml 95% alcohol (in ethanol)
• Synonyms: 2-Hendecanone; BioUD; BioUD 30; BioUD 8; Methyl n-Nonyl Ketone; Methyl Nonyl Ketone; Mostique EGX 101; NSC 4028; Nonyl Methyl Ketone
• Vapor Density: 5.9 (Air = 1)
• Vapor Pressure: 0.04 mmHg; 4.1X10-2 mm Hg
• PubChem Compound: 8163
• Last Modified: Nov 11 2021